Cas no 2418648-74-3 (4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine)
4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine Chemical and Physical Properties
Names and Identifiers
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- Z4244365448
- 4-[3-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenoxy]pyridine
- 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine
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- Inchi: 1S/C19H20N4O2/c1-22-11-15(10-21-22)12-23-13-16(23)14-24-18-3-2-4-19(9-18)25-17-5-7-20-8-6-17/h2-11,16H,12-14H2,1H3
- InChI Key: MFJIZFHEFFXTGK-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)OC1C=CN=CC=1)CC1CN1CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 418
- XLogP3: 2
- Topological Polar Surface Area: 52.2
4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558088-1.0g |
4-[3-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenoxy]pyridine |
2418648-74-3 | 95.0% | 1.0g |
$0.0 | 2025-03-22 |
4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine
Introduction to 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine (CAS No. 2418648-74-3)
4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine, identified by its CAS number 2418648-74-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its 1-methylpyrazol-4-yl and aziridin-2-yl moieties, contribute to its potential as a lead compound in drug discovery.
The chemical structure of 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine incorporates several key functional groups that are known to interact with biological targets. The presence of a phenoxy group provides a hydrophobic anchor, while the pyridine moiety enhances solubility and binding affinity. These features make the compound an attractive candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of molecules that can modulate intracellular signaling pathways. The aziridine ring in this compound is particularly noteworthy, as it can serve as a bioisostere for other functional groups, allowing for diverse chemical modifications. This flexibility has been exploited in the design of novel compounds with enhanced pharmacological properties.
The 1-methylpyrazol-4-yl substituent is another critical feature of this molecule. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. By incorporating this moiety into the structure of 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine, researchers aim to leverage these known properties while exploring new therapeutic applications.
Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, preliminary research suggests that it may have inhibitory effects on certain kinases, which are key enzymes involved in cancer progression. The ability to modulate kinase activity is a critical goal in oncology research, and compounds like 4-[3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyridine offer promising leads for further investigation.
The phenoxy group in the molecule also plays a crucial role in its interactions with biological targets. This group can form hydrogen bonds and hydrophobic interactions, enhancing binding affinity and selectivity. Such interactions are essential for the development of drugs that can effectively target specific disease pathways without off-target effects.
The synthesis of 4-[3-[[1-[(1-Methylpyrazol-4-ylmethyl)aziridin)]methoxy]-phenoxy]-pyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials.
In conclusion, 4-[3-[[1-(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl)methoxy]-phenoxy]pyridine (CAS No. 2418648-74-) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in the development of next-generation pharmaceuticals.
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